Cas no 481035-20-5 (2-((4-Nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)

• Product Name: 2-((4-Nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• CAS No: 481035-20-5
• MF: C₁₅H₁₃N₃O₅S
• MW: 347.345822095871
• CID: 6283004
• PubChem ID: 4608025
• Update Time: 2025-06-11

2-((4-Nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• starbld0003341
• 2-((4-Nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• AB00715274-01
• Z18838020
• AKOS033645482
• 481035-20-5
• [(4-nitrophenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• EN300-26597485
• Oprea1_764297

• Inchi： 1S/C15H13N3O5S/c1-24-14-12(3-2-8-16-14)15(20)23-9-13(19)17-10-4-6-11(7-5-10)18(21)22/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： OTZRZQOAXKCGOG-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 347.05759170g/mol
• Monoisotopic Mass: 347.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-((4-Nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate

Professional Introduction to Compound with CAS No. 481035-20-5 and Product Name: 2-((4-Nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate

The compound with the CAS number 481035-20-5 and the product name 2-((4-Nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and molecular biology studies.

At the core of this compound's structure lies a nicotinate derivative, which is a well-known class of molecules that have been extensively studied for their biological activities. The presence of a 4-nitrophenylamino group and a methylthio substituent in the molecule introduces specific chemical functionalities that contribute to its reactivity and interaction with biological targets. These features make it an intriguing candidate for further investigation in drug discovery and therapeutic intervention.

Recent research has highlighted the importance of nicotinate derivatives in modulating various biological pathways. Studies have demonstrated that these compounds can interact with enzymes and receptors, leading to potential therapeutic effects. For instance, derivatives of nicotinic acid have been explored for their anti-inflammatory, antioxidant, and cholesterol-lowering properties. The compound in question, with its novel structural motifs, may offer similar benefits while potentially exhibiting enhanced selectivity and efficacy.

The 2-oxoethyl moiety in the molecular structure suggests that this compound may possess properties conducive to bioavailability and metabolic stability. This is a critical consideration in pharmaceutical development, as it ensures that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body. Such characteristics are often sought after in drug candidates to ensure their clinical utility.

In the context of current biomedical research, there is a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique combination of functional groups in 2-((4-Nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate may enable it to interact with specific PPIs, thereby influencing cellular processes relevant to various diseases. This capability is particularly valuable in the development of targeted therapies that aim to disrupt aberrant signaling pathways.

Moreover, the 4-nitrophenylamino group has been shown to enhance the binding affinity of certain compounds to their biological targets. This feature could be leveraged to design molecules with improved pharmacological properties. Additionally, the presence of a methylthio substituent may contribute to the compound's solubility and bioavailability, further enhancing its potential as a drug candidate.

Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been instrumental in understanding the interactions between this compound and biological targets. These techniques have revealed that 2-((4-Nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate can bind to specific enzymes and receptors with high affinity. Such insights are crucial for optimizing its structure to improve its therapeutic efficacy.

Preclinical studies have begun to explore the pharmacological profile of this compound. Initial findings suggest that it exhibits promising activity in models of inflammation and oxidative stress. These results are encouraging and warrant further investigation into its potential therapeutic applications. Additionally, studies on its toxicological profile are essential to ensure its safety for clinical use.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and clinical purposes.

The versatility of nicotinate derivatives as scaffolds for drug discovery continues to be a driving force behind their exploration. The unique structural features of 2-((4-Nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate make it a valuable addition to this growing class of compounds. Its potential applications in treating various diseases make it an attractive candidate for further development.

In conclusion, the compound with CAS number 481035-20-5 and product name 2-((4-Nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate represents a significant advancement in chemical and biomedical research. Its unique structural features, coupled with promising preclinical results, position it as a strong candidate for further development into a therapeutic agent. Continued research into its pharmacological properties will be essential in realizing its full potential.